Cas no 923250-11-7 (ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 923250-11-7
• MF: C₁₉H₁₆ClNO₄
• MW: 357.787644386292
• CID: 6528319
• PubChem ID: 18568620
• Update Time: 2025-10-05

ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate
• ethyl 6-[(2-chlorobenzoyl)amino]-3-methyl-1-benzofuran-2-carboxylate
• AKOS002292427
• 923250-11-7
• F2210-0075
• ethyl 6-(2-chlorobenzamido)-3-methylbenzofuran-2-carboxylate

• Inchi： 1S/C19H16ClNO4/c1-3-24-19(23)17-11(2)13-9-8-12(10-16(13)25-17)21-18(22)14-6-4-5-7-15(14)20/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key： CFCXVDPFYJHNNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC2=C(C=1)OC(C(=O)OCC)=C2C)=O

Computed Properties

• Exact Mass: 357.0767857g/mol
• Monoisotopic Mass: 357.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate

Ethyl 6-(2-Chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923250-11-7): A Comprehensive Overview

Ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923250-11-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

Ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate is a derivative of benzofuran, a heterocyclic aromatic compound with a fused benzene and furan ring. The presence of the chlorobenzamido group and the ethyl ester moiety imparts unique chemical properties to this compound. The molecular formula of ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate is C₁₈H₁₅ClNO₄, with a molecular weight of approximately 354.77 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate has been reported in several studies, with different approaches focusing on optimizing yield and purity. One common method involves the reaction of 6-amino-3-methylbenzofuran-2-carboxylic acid ethyl ester with 2-chlorobenzoic acid chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an amide coupling mechanism, resulting in the formation of the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts derived from renewable sources.

Biological Activities

Ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate has been investigated for its potential biological activities, particularly in the context of drug discovery. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. In vitro assays have demonstrated that ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate has also shown potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and PI3K/AKT.

Clinical Trials and Future Prospects

The promising preclinical results of ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate have led to increased interest in its clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Early results have been encouraging, with no major adverse effects reported at therapeutic doses.

The future prospects for ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate are promising, particularly in the areas of inflammatory diseases and cancer therapy. Ongoing research aims to further elucidate the molecular mechanisms underlying its biological activities and optimize its pharmacological properties for clinical use.

Conclusion

In conclusion, ethyl 6-(2-chlorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923250-11-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, contributing to the advancement of healthcare solutions.